Cas no 60758-85-2 (3-METHOXY-4-PROPOXYBENZONITRILE)
60758-85-2 structure
Product Name:3-METHOXY-4-PROPOXYBENZONITRILE
CAS No:60758-85-2
MF:C11H13NO2
MW:191.226423025131
MDL:MFCD02256111
CID:843823
PubChem ID:2080953
Update Time:2025-07-30
3-METHOXY-4-PROPOXYBENZONITRILE Chemical and Physical Properties
Names and Identifiers
-
- 3-METHOXY-4-PROPOXYBENZONITRILE
- 3-methoxy-4-propoxybenzenecarbonitrile
- AC1M0P9E
- AC1Q2YC2
- CTK5B2199
- MolPort-000-492-395
- SBB028809
- SureCN523551
- SCHEMBL523551
- AKOS000198599
- CS-0230058
- Z54604504
- J-512766
- 60758-85-2
- DTXSID40366475
- 3-methoxy-4-propoxy-benzonitrile
- EN300-10210
- G76070
-
- MDL: MFCD02256111
- Inchi: 1S/C11H13NO2/c1-3-6-14-10-5-4-9(8-12)7-11(10)13-2/h4-5,7H,3,6H2,1-2H3
- InChI Key: VRNBLRQKNKJNQJ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C#N)=CC=1OC)CCC
Computed Properties
- Exact Mass: 191.09469
- Monoisotopic Mass: 191.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- PSA: 42.25
3-METHOXY-4-PROPOXYBENZONITRILE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M228420-50mg |
3-methoxy-4-propoxybenzonitrile |
60758-85-2 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M228420-100mg |
3-methoxy-4-propoxybenzonitrile |
60758-85-2 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M228420-500mg |
3-methoxy-4-propoxybenzonitrile |
60758-85-2 | 500mg |
$ 320.00 | 2022-06-04 | ||
| 1PlusChem | 1P00ED1P-50mg |
3-METHOXY-4-PROPOXYBENZONITRILE |
60758-85-2 | 95% | 50mg |
$107.00 | 2024-04-22 | |
| 1PlusChem | 1P00ED1P-100mg |
3-METHOXY-4-PROPOXYBENZONITRILE |
60758-85-2 | 95% | 100mg |
$135.00 | 2024-04-22 | |
| 1PlusChem | 1P00ED1P-250mg |
3-METHOXY-4-PROPOXYBENZONITRILE |
60758-85-2 | 95% | 250mg |
$166.00 | 2024-04-22 | |
| 1PlusChem | 1P00ED1P-500mg |
3-METHOXY-4-PROPOXYBENZONITRILE |
60758-85-2 | 95% | 500mg |
$257.00 | 2024-04-22 | |
| 1PlusChem | 1P00ED1P-1g |
3-METHOXY-4-PROPOXYBENZONITRILE |
60758-85-2 | 95% | 1g |
$350.00 | 2024-04-22 | |
| 1PlusChem | 1P00ED1P-2.5g |
3-METHOXY-4-PROPOXYBENZONITRILE |
60758-85-2 | 95% | 2.5g |
$648.00 | 2024-04-22 | |
| 1PlusChem | 1P00ED1P-5g |
3-METHOXY-4-PROPOXYBENZONITRILE |
60758-85-2 | 95% | 5g |
$929.00 | 2024-04-22 |
3-METHOXY-4-PROPOXYBENZONITRILE Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:60758-85-2)3-METHOXY-4-PROPOXYBENZONITRILE
Order Number:A1168100
Stock Status:in Stock
Quantity:1.0g/5.0g/10.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:10
Price ($):250.0/724.0/1075.0
Email:sales@amadischem.com
3-METHOXY-4-PROPOXYBENZONITRILE Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:60758-85-2)3-METHOXY-4-PROPOXYBENZONITRILE
Purity:99%/99%/99%
Quantity:1.0g/5.0g/10.0g
Price ($):250.0/724.0/1075.0